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LM10 Microfluidizer: Technical Support Center
Welcome to the Technical Support Center for the LM10 Microfluidizer. This guide is designed

for researchers, scientists, and drug development professionals to provide clear and concise

information on maintenance, cleaning, and troubleshooting for your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the maximum operating pressure of the LM10 Microfluidizer? The LM10
Microfluidizer operates at pressures up to 23,000 psi (1586 bar).[1]

Q2: What is the minimum sample size required for the LM10? The minimum sample size for

the LM10 is 30 ml.[1]

Q3: What types of applications is the LM10 recommended for? The LM10 is recommended for

processing emulsions, dispersions, liposomes, and for cell disruption.[2][3]

Q4: How is temperature controlled during operation? The LM10 features a removable cooling

coil and bath assembly to promote optimal temperature control during processing.[1][4]

Q5: Does the LM10 have any built-in maintenance reminders? Yes, the LM10 has a

maintenance reminder and operator alerts to ensure dependable process performance over

time.[2][4] A yellow light will illuminate when a set number of cycles has been reached,

indicating it is time for service.[5]
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Q6: Are the wetted parts of the LM10 autoclavable? Yes, the wetted components of the LM10
Microfluidizer are easily autoclavable.[1]

Maintenance and Cleaning Protocols
Proper maintenance and cleaning are crucial for the longevity and optimal performance of your

LM10 Microfluidizer. Adhering to these protocols will help prevent contamination and ensure

reproducible results.

Preventative Maintenance
Regular preventative maintenance can reduce downtime and minimize the risk of costly

repairs. While Microfluidics offers professional preventative maintenance plans, users can

perform several routine checks.

Recommended Maintenance Schedule

Frequency Task

Before Each Use

- Inspect all fittings for tightness to prevent

leaks. The constant hydraulic movement can

cause fittings to loosen.[6] - Check the hydraulic

oil level.

After Each Use
- Perform the appropriate cleaning protocol for

the processed sample type.

Periodically

- Inspect the plunger seal for any signs of

leakage from the port beneath the pump.[7] -

Check the Interaction Chamber™ for wear,

which may be indicated by an increased flow

rate at a specific pressure.

As Indicated by Maintenance Alert

- Contact authorized service personnel for a

comprehensive inspection and replacement of

wear parts.[2][5]

General Cleaning Protocol
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This protocol should be followed after each use to remove residual sample and prevent cross-

contamination.

Materials:

Appropriate cleaning solution (see table below)

Deionized (DI) water

Ethanol or Isopropanol for storage

Procedure:

Initial Flush: Flush the system with a suitable buffer or DI water at operating pressure to

remove the bulk of the remaining sample.

Cleaning Solution: Introduce the appropriate cleaning solution and circulate it through the

system for 15-20 minutes. For more stubborn residues, a warm cleaning solution (40-60°C)

can be more effective.[8]

DI Water Rinse: Thoroughly flush the system with DI water until all traces of the cleaning

solution are removed.

Storage Solution: Flush the system with 70% ethanol or isopropanol for storage to prevent

microbial growth.[9]

Empty Cooling Bath: Empty and clean the cooling bath.[8]

Sample-Specific Cleaning Protocols
The choice of cleaning agent is critical and depends on the nature of the sample processed.
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Sample Type Recommended Cleaning Agents

Cell Disruption

- 1-2% Hellmanex III solution[8] - Sodium

Hydroxide (NaOH) solution (do not exceed

60°C)[8]

Liposomes

- For lipid-based formulations, a solvent that

was used to dissolve the material during the

process (e.g., acetonitrile) can be effective.[10] -

Isopropyl alcohol (IPA) or ethanol can also be

used to remove contaminants.[10]

Oil-in-Water Emulsions

- A series of washing steps with a low-viscosity

organic solvent without surfactant (e.g., hexane)

can be used for organic oils.[11] - For

fluorocarbon-based oils, a detergent like

perfluorooctanol can help destabilize the

emulsion.[11] - Mild detergent solutions can also

be effective.

Nanoparticle Dispersions

- The cleaning process may involve repeated

washing with water, ethanol, and/or acetone.[12]

- For inorganic residues, a low-foaming acidic

cleaner is recommended. For organic residues,

a low-foaming neutral or alkaline detergent is

suitable.[13]

Experimental Protocol: Cleaning After Cell Disruption

After processing the cell lysate, flush the system with the lysis buffer until the fluid runs clear.

[9]

Prepare a 1-2% solution of Hellmanex III in warm water (40-60°C).[8]

Flush the Hellmanex III solution through the system at process pressure for at least 15

minutes.

Rinse the system thoroughly with a generous volume of DI water.
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Finally, flush with 70% isopropanol for storage.[9]

If the prime valve was used, ensure it is also flushed with the cleaning solution.[8]

Troubleshooting Guides
This section addresses common issues that may arise during the operation of the LM10
Microfluidizer.

Issue: Plugged Interaction Chamber
A decrease in or complete loss of flow is a primary indicator of a plugged Interaction Chamber.

Troubleshooting Steps:

Check Fittings: Ensure all fittings are secure, as loose connections can mimic a plug.[6]

Backflush the Chamber:

Safely power down the machine.

Using the appropriate wrenches (a 5/8" wrench is often needed), carefully disconnect the

Interaction Chamber.[6]

Reverse the chamber and re-attach it to the outlet side only.

Manually pump a cleaning fluid (like denatured alcohol) through the chamber in the

reverse direction to dislodge the plug. Have a cloth ready to catch the expelled liquid.[6]

Ultrasonication for Difficult Plugs:

If a backflush is unsuccessful, remove the chamber.

Heat denatured alcohol in an ultrasonicator and place the plugged chamber in the heated

alcohol for a period to dissolve the blockage.[6]
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Start: Decreased or No Flow

Check all fittings for tightness

Are fittings loose?

Tighten fittings and restart

Yes

Perform backflush of the Interaction Chamber

No

End: Problem Resolved

Is the plug cleared?

Remove chamber and sonicate in heated denatured alcohol

NoYes

Contact Technical Support
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Troubleshooting workflow for a plugged Interaction Chamber.

Issue: Leaks
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Leaks can occur from various points and should be addressed immediately to prevent sample

loss and damage to the instrument.

Common Leak Points and Solutions:

Leak Location Likely Cause Solution

Fittings Loose nuts due to vibration.[6]

Power down the machine and

tighten the leaking fitting with

the appropriate wrench. It is

good practice to check all

fittings before starting a run.[6]

Port under the pump Worn or blown plunger seal.[7]

This is a common wear part.

Power down the machine and

follow the manufacturer's

instructions for replacing the

plunger seal. It is advisable to

keep spare plunger seals on

hand.[7]

Hydraulic fittings (back of the

machine)

Loosened due to the pounding

action of the hydraulics.[6]

Periodically inspect and tighten

the hydraulic fittings at the rear

of the instrument.[6]

Issue: Low Air Pressure Warning
The LM10 is equipped with a low air pressure warning.

Indicator: A yellow light will illuminate to alert the user that the required pressure is not being

met.[5]

Solution:

Check the air supply to the unit to ensure it meets the required specifications (57 scfm @

120 psi or 27 l/s @ 8.3 bar).

Inspect the air line for any kinks or leaks.
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Once the air supply is restored to the correct level, the warning light should turn off, and the

unit will achieve the set process pressure.[5]

End of Experiment

Flush with buffer or DI water

Circulate appropriate cleaning solution (15-20 mins)

Thoroughly rinse with DI water

Flush with 70% Ethanol/Isopropanol for storage

Empty cooling bath and power down

Click to download full resolution via product page

General cleaning and shutdown workflow for the LM10 Microfluidizer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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